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Compound of Interest

Compound Name:
alpha-Bromo-2-chlorophenylacetic

acid

Cat. No.: B129413 Get Quote

Hazard Identification and Risk Assessment:
Understanding the Threat
alpha-Bromo-2-chlorophenylacetic acid is a solid organic acid that must be handled with

significant caution. Its primary hazards stem from its corrosivity and its classification as a

suspected mutagen.[2] A thorough understanding of its hazard profile, summarized in the table

below, is the first step in establishing a robust safety protocol.

Table 1: GHS Hazard Profile for alpha-Bromo-2-chlorophenylacetic Acid
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Hazard Class Hazard Statement Signal Word Pictogram

Skin
Corrosion/Irritation

H314: Causes
severe skin burns
and eye damage.[2]
[3]

Danger Corrosive

Serious Eye

Damage/Irritation

H314: Causes severe

skin burns and eye

damage.[2][3]

Danger Corrosive

Germ Cell

Mutagenicity

H341: Suspected of

causing genetic

defects.[2]

Danger Health Hazard

Corrosive to Metals
H290: May be

corrosive to metals.[3]
Warning Corrosive

| Specific Target Organ Toxicity | H335: May cause respiratory irritation.[4] | Warning | Irritant |

The causality behind these classifications is rooted in the molecule's structure. As a haloacetic

acid, it is highly reactive. The presence of the bromine atom and the acidic functional group

makes it a potent corrosive agent, capable of causing rapid and severe tissue damage upon

contact.[3] The concern for mutagenicity necessitates stringent controls to prevent any level of

exposure.[2]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
The core principle of chemical safety is to minimize exposure. This is achieved through a

combination of engineering controls and appropriate PPE. Reliance on PPE alone is an

insufficient safety strategy.

Engineering Controls: The First Line of Defense
All work involving alpha-Bromo-2-chlorophenylacetic acid, especially handling the solid

powder or preparing solutions, must be conducted within a certified chemical fume hood. This

is non-negotiable. The fume hood provides critical protection against the inhalation of dust
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particles, which can cause respiratory irritation.[4] It also contains any potential spills within an

easily decontaminated area.

Personal Protective Equipment (PPE): The Essential
Barrier
A risk assessment dictates the specific level of PPE required.[5] For alpha-Bromo-2-
chlorophenylacetic acid, a comprehensive ensemble is mandatory.

Table 2: Recommended PPE for Handling alpha-Bromo-2-chlorophenylacetic Acid
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Body Part Required PPE
Rationale and Best
Practices

Eyes/Face

ANSI Z87.1-compliant
safety goggles and a full-
face shield.[5]

Safety glasses are
insufficient. The severe
corrosive nature of this
compound requires the full
splash protection afforded
by goggles.[5] A face
shield must be worn over
the goggles when handling
larger quantities or during
procedures with a high
splash risk.[5]

Hands
Heavy-duty nitrile or butyl

rubber gloves.

Standard thin nitrile gloves

offer only incidental splash

protection and should be

avoided for direct handling.[5]

Always inspect gloves for

pinholes or tears before use.

Use the proper glove removal

technique to avoid

contaminating your skin.[4]

Body

A chemical-resistant lab coat

and, for larger quantities, a

chemical-resistant apron.[6]

The lab coat should be fully

buttoned. Long pants and fully

enclosed, chemical-resistant

footwear are mandatory.[5]

| Respiratory | A NIOSH-approved respirator may be required. | For situations where dust

generation is unavoidable despite engineering controls, a respirator (e.g., N95 for dusts or an

acid gas cartridge for vapors) is necessary.[4][7] |

Standard Operating Procedures: From Benchtop to
Disposal
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Adherence to validated protocols is crucial for ensuring safety and experimental reproducibility.

Handling and Storage Protocol
Preparation: Before handling, ensure an emergency eyewash station and safety shower are

accessible and unobstructed.[3] Confirm the chemical fume hood is functioning correctly.

Weighing and Transfer: Conduct all weighing and transfers of the solid material within the

fume hood to prevent inhalation of dust.[3] Use tools (spatulas, etc.) that will not be corroded

by the acid. Avoid generating dust.[3]

Solution Preparation: When preparing solutions, always add the acid slowly to the solvent

(e.g., water), never the other way around, to control any exothermic reactions.

Storage: Store alpha-Bromo-2-chlorophenylacetic acid in its original, tightly sealed

container in a cool, dry, and well-ventilated area designated for corrosive materials.[3] It must

be stored away from incompatible materials such as bases and oxidizing agents.[3] The

storage area should have secondary containment. Store locked up.[3][8] Do not store in

metal containers.[3]

Hygiene: After handling, wash hands and forearms thoroughly with soap and water.[3] Do not

eat, drink, or smoke in the laboratory.[3]

Spill Management Protocol
Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area of the

spill.

Assess: From a safe distance, assess the extent of the spill. If it is large or you are not

trained to handle it, contact your institution's emergency response team.

Control: If the spill is small and you are trained to handle it:

Ensure you are wearing the appropriate PPE (See Table 2).

Cover the spill with a neutral-pH absorbent material, such as sodium bicarbonate or a

commercial spill kit for acids. Avoid raising dust.[3]
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Once the acid is absorbed and neutralized, carefully sweep the material into a designated,

labeled hazardous waste container.[3]

Decontaminate: Clean the spill area thoroughly with a soap and water solution.

Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste

according to institutional and local regulations.[3][8]

Emergency Procedures: A Validated Response Plan
Immediate and correct action is critical in the event of an exposure. All laboratory personnel

must be trained on these procedures.
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Step-by-Step Emergency Protocols
In Case of Skin Contact: Immediately flush the skin with copious amounts of water for at

least 15 minutes while removing all contaminated clothing and shoes.[3][8] Seek immediate

medical attention.[8] Do not delay.

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3][8] Remove contact lenses if

present and easy to do.[3] Seek immediate medical attention.[8]

In Case of Inhalation: Move the victim to fresh air and keep them at rest in a position

comfortable for breathing.[3][8] If breathing is difficult, trained personnel should administer

oxygen. If breathing has stopped, perform artificial respiration.[4][8] Seek immediate medical

attention.[8]

In Case of Ingestion: Do NOT induce vomiting.[3][8] Rinse the mouth with water.[4] Never

give anything by mouth to an unconscious person.[4][8] Seek immediate medical attention

immediately.[8]

Disposal Considerations
All waste containing alpha-Bromo-2-chlorophenylacetic acid, whether in solid or solution

form, must be treated as hazardous waste.[9]

Collect waste in a clearly labeled, corrosive-resistant container.[10]

Do not mix with incompatible waste streams.

Arrange for disposal through a licensed professional waste disposal service in accordance

with all local, state, and federal regulations.[4][8]

By integrating these principles of hazard awareness, rigorous engineering and PPE controls,

and validated handling protocols, researchers can confidently and safely utilize alpha-Bromo-
2-chlorophenylacetic acid in their critical work.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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